![molecular formula C16H14ClF3N4O B3035698 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-[(dimethylamino)methylene]-2-(2-pyridinyl)acetamide CAS No. 338407-48-0](/img/structure/B3035698.png)
2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-[(dimethylamino)methylene]-2-(2-pyridinyl)acetamide
Overview
Description
The compound “2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-[(dimethylamino)methylene]-2-(2-pyridinyl)acetamide” is a chemical with the linear formula C15H14ClF3N2O2 . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals .
Molecular Structure Analysis
The molecular structure of this compound is represented by the linear formula C15H14ClF3N2O2 . The molecular weight is 346.739 .Scientific Research Applications
1. Steric and Electronic Factors in Cyclopalladation
Research by Mossi, Klaus, and Rys (1992) in "Helvetica Chimica Acta" explored cyclopalladation processes involving aniline derivatives, which can be relevant to understanding the reactivity of similar complex compounds like the one (Mossi, Klaus, & Rys, 1992).
2. Potential Pesticides
Olszewska, Tarasiuk, and Pikus (2011) in "Powder Diffraction" characterized N-derivatives of certain phenoxyacetamides, which are potential pesticides. This research contributes to understanding the application of similar compounds in agricultural chemistry (Olszewska, Tarasiuk, & Pikus, 2011).
3. Insecticidal Activity
In the "Journal of Agricultural and Food Chemistry", Samaritoni et al. (1999) discussed the insecticidal activity of certain acetamide derivatives, providing insights into the use of similar compounds in pest control (Samaritoni, Babcock, Schlenz, & Johnson, 1999).
4. Synthesis of Novel Chemical Structures
Shablykin, Volosheniuk, and Brovarets (2018) in "Russian Journal of General Chemistry" investigated the synthesis of new oxazoles, showing how modifications to compounds like 2-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-[(dimethylamino)methylene]-2-(2-pyridinyl)acetamide can lead to new and useful chemical structures (Shablykin, Volosheniuk, & Brovarets, 2018).
5. Synthesis of Pyrimidines
Guzmán, Romero, Talamas, and Muchowski (1992) in "Tetrahedron Letters" described the synthesis of pyrimidines from related diaza-butadienes, which is important for pharmaceutical applications (Guzmán, Romero, Talamas, & Muchowski, 1992).
6. Thrombin Inhibitors
Lee et al. (2007) in "Bioorganic & Medicinal Chemistry Letters" explored the use of chlorophenylacetamides as thrombin inhibitors, which highlights the potential of similar compounds in medicinal chemistry (Lee, Kreutter, Pan, Crysler, Spurlino, Player, Tomczuk, & Lu, 2007).
Safety and Hazards
properties
IUPAC Name |
2-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]-N-(dimethylaminomethylidene)-2-pyridin-2-ylacetamide | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14ClF3N4O/c1-24(2)9-23-15(25)13(12-5-3-4-6-21-12)14-11(17)7-10(8-22-14)16(18,19)20/h3-9,13H,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZGVSQFYIRSIIAT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(C)C=NC(=O)C(C1=CC=CC=N1)C2=C(C=C(C=N2)C(F)(F)F)Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14ClF3N4O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
370.75 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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